Cas no 81136-42-7 (4-Chloro-6-ethylthieno[2,3-d]pyrimidine)

4-Chloro-6-ethylthieno[2,3-d]pyrimidine structure

81136-42-7 structure

Product Name:4-Chloro-6-ethylthieno[2,3-d]pyrimidine

CAS No:81136-42-7

MF:C₈H₇ClN₂S

MW:198.672579050064

MDL:MFCD01950152

CID:60304

PubChem ID:916176

Update Time:2025-09-23

4-Chloro-6-ethylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-ethylthieno[2,3-d]pyrimidine
- CHEMBL269056
- F3027-0208
- Enamine_005558
- 4-Chloro-6-ethyl-thieno[2,3-d]pyrimidine
- J-515092
- DTXSID00358795
- FT-0646575
- AKOS000122829
- 81136-42-7
- SCHEMBL3799246
- HMS1409M14
- IYTRSBKGPIDYHI-UHFFFAOYSA-N
- BS-13597
- AMY23526
- MFCD01950152
- BDBM50098495
- Z56917056
- A9978
- 4-chloro-6-ethylthiopheno[2,3-d]pyrimidine
- EN300-13897
- 4-Chloro-6-ethylthieno[2,3-d]pyrimidine (ACI)
- DB-019107
- STK744870
- 4-Chloro-6-ethylthieno-[2,3-d]pyrimidine
- MDL： MFCD01950152
- Inchi： 1S/C8H7ClN2S/c1-2-5-3-6-7(9)10-4-11-8(6)12-5/h3-4H,2H2,1H3
- InChI Key： IYTRSBKGPIDYHI-UHFFFAOYSA-N
- SMILES： ClC1C2=C(SC(CC)=C2)N=CN=1

Computed Properties

Exact Mass: 198.00200
Monoisotopic Mass: 198.0018471g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.3

Experimental Properties

PSA: 54.02000
LogP: 2.90710

4-Chloro-6-ethylthieno[2,3-d]pyrimidine Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36

4-Chloro-6-ethylthieno[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM151537-5g	4-Chloro-6-ethylthieno[2,3-d]pyrimidine	81136-42-7	95%	5g	$417	2021-08-05
TRC	C585380-100mg	4-Chloro-6-ethylthieno[2,3-d]pyrimidine	81136-42-7		100mg	$ 58.00	2023-09-08
TRC	C585380-1g	4-Chloro-6-ethylthieno[2,3-d]pyrimidine	81136-42-7		1g	$ 397.00	2023-09-08
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abcr	AB316272-1 g	4-Chloro-6-ethylthieno[2,3-d]pyrimidine; .	81136-42-7		1g	€428.50	2022-03-03
Chemenu	CM151537-250mg	4-Chloro-6-ethylthieno[2,3-d]pyrimidine	81136-42-7	95%+	250mg	$117	2022-03-01
Chemenu	CM151537-1g	4-Chloro-6-ethylthieno[2,3-d]pyrimidine	81136-42-7	95%+	1g	$***	2023-05-29
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eNovation Chemicals LLC	Y1046639-1g	4-Chloro-6-ethylthieno[2,3-d]pyrimidine	81136-42-7	98%	1g	$175	2024-06-07
eNovation Chemicals LLC	Y1046639-5g	4-Chloro-6-ethylthieno[2,3-d]pyrimidine	81136-42-7	98%	5g	$470	2024-06-07

4-Chloro-6-ethylthieno[2,3-d]pyrimidine Production Method

Production Method 1

75-12-7

4507-13-5

81136-42-7

Reaction Conditions

1.1 Solvents: Formamide ; 8 h, 180 °C
2.1 Reagents: Phosphorus oxychloride Solvents: Toluene ; 4 h, 100 °C
2.2 Reagents: Ammonia Solvents: Water ; cooled

Reference

Synthesis and Cytotoxic Evaluation of Novel Benzimidazole Fused Condensed Thienopyrimdines Derivatives

Kaliraj, S.; et al, Current Bioactive Compounds, 2020, 16(2), 133-141

Production Method 2

105-56-6

81136-42-7

Reaction Conditions

1.1 Reagents: Morpholine , Sulfur Solvents: Ethanol ; rt
2.1 8 h, 210 °C
3.1 Reagents: Phosphorus oxychloride Solvents: Toluene ; cooled; 105 °C

Reference

Synthesis, Cytotoxic Activity and Molecular Docking Studies of New Condensed Thieno[2,3-d]Pyrimidines as Antitumor Agents

Kaliraj, S.; et al, Pharmaceutical Chemistry Journal, 2020, 54(3), 258-267

Production Method 3

105-56-6

81136-42-7

Reaction Conditions

1.1 Reagents: Diethylamine , Sulfur Solvents: Ethanol ; 12 h, rt; 14 h, rt
2.1 24 h, 160 - 170 °C
3.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride ; rt → 105 °C; 5 - 6 h, 105 °C
3.2 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; neutralized, cooled

Reference

Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines

Ostrynska, Olga V.; et al, European Journal of Medicinal Chemistry, 2016, 115, 148-160

Production Method 4

18593-51-6

81136-42-7

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; 3 h, 80 °C

Reference

Thienopyrimidine-based P2Y12 platelet aggregation inhibitors

Kortum, Steven W.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(20), 5919-5923

Production Method 5

75-12-7

19156-63-9

81136-42-7

Reaction Conditions

1.1 Reagents: Ammonium formate ; 12 h, 135 °C
2.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; 3 h, 80 °C

Reference

Thienopyrimidine-based P2Y12 platelet aggregation inhibitors

Kortum, Steven W.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(20), 5919-5923

Production Method 6

75-12-7

4507-13-5

81136-42-7

Reaction Conditions

1.1 8 h, 210 °C
2.1 Reagents: Phosphorus oxychloride Solvents: Toluene ; cooled; 105 °C

Reference

Synthesis, Cytotoxic Activity and Molecular Docking Studies of New Condensed Thieno[2,3-d]Pyrimidines as Antitumor Agents

Kaliraj, S.; et al, Pharmaceutical Chemistry Journal, 2020, 54(3), 258-267

Production Method 7

75-12-7

4507-13-5

81136-42-7

Reaction Conditions

1.1 24 h, 160 - 170 °C
2.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride ; rt → 105 °C; 5 - 6 h, 105 °C
2.2 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; neutralized, cooled

Reference

Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines

Ostrynska, Olga V.; et al, European Journal of Medicinal Chemistry, 2016, 115, 148-160

Production Method 8

105-34-0

81136-42-7

Reaction Conditions

1.1 Reagents: Triethylamine , Sulfur ; rt
1.2 45 - 50 °C; 18 h, rt
2.1 Reagents: Ammonium formate ; 12 h, 135 °C
3.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; 3 h, 80 °C

Reference

Thienopyrimidine-based P2Y12 platelet aggregation inhibitors

Kortum, Steven W.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(20), 5919-5923

Production Method 9

105-56-6

81136-42-7

Reaction Conditions

1.1 Reagents: Sulfur Solvents: Dimethylformamide ; 6 h, 50 °C
1.2 Reagents: Triethylamine ; 30 min; 12 h, rt; overnight, 0 °C
2.1 Solvents: Formamide ; 8 h, 180 °C
3.1 Reagents: Phosphorus oxychloride Solvents: Toluene ; 4 h, 100 °C
3.2 Reagents: Ammonia Solvents: Water ; cooled

Reference

Synthesis and Cytotoxic Evaluation of Novel Benzimidazole Fused Condensed Thienopyrimdines Derivatives

Kaliraj, S.; et al, Current Bioactive Compounds, 2020, 16(2), 133-141